N-[4-(4-morpholinyl)benzyl]-2-(phenylthio)acetamide

• IUPAC Name: N-[(4-morpholin-4-ylphenyl)methyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C19H22N2O2S/c22-19(15-24-18-4-2-1-3-5-18)20-14-16-6-8-17(9-7-16)21-10-12-23-13-11-21/h1-9H,10-15H2,(H,20,22)
• InChI Key: UHRNQWGZTBRCKG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)CNC(=O)CSC3=CC=CC=C3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-[4-(4-morpholinyl)benzyl]-2-(phenylthio)acetamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research as a tool to study Parkinson's disease. MPTP is a prodrug that is converted into MPP+ (1-methyl-4-phenylpyridinium) by the enzyme monoamine oxidase B (MAO-B) in the brain. MPP+ is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, leading to a Parkinsonian-like syndrome in humans and non-human primates.

Mechanism of Action

N-[4-(4-morpholinyl)benzyl]-2-(phenylthio)acetamide is selectively taken up by dopaminergic neurons in the substantia nigra via the dopamine transporter. Once inside the neuron, this compound is converted into MPP+ by the enzyme MAO-B. MPP+ is a potent inhibitor of mitochondrial complex I, leading to a decrease in ATP production and an increase in oxidative stress. This ultimately leads to the selective death of dopaminergic neurons in the substantia nigra.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-induced Parkinsonism include a decrease in dopamine levels in the striatum, an increase in oxidative stress, and a decrease in mitochondrial function. These effects ultimately lead to the clinical features of Parkinsonism, including tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(4-morpholinyl)benzyl]-2-(phenylthio)acetamide as a tool to study Parkinson's disease include its ability to selectively destroy dopaminergic neurons in the substantia nigra, its reproducibility, and its ability to closely resemble the human disease. The limitations of using this compound include its toxicity, its potential to cause irreversible damage to the brain, and the fact that it does not fully replicate the complexity of the human disease.

Future Directions

For research on N-[4-(4-morpholinyl)benzyl]-2-(phenylthio)acetamide include the development of new animal models that better replicate the complexity of the human disease, the identification of new drugs that can prevent or reverse this compound-induced Parkinsonism, and the development of new neuroprotective strategies that can prevent the selective death of dopaminergic neurons in the substantia nigra.

Scientific Research Applications

N-[4-(4-morpholinyl)benzyl]-2-(phenylthio)acetamide has been widely used as a tool to study the pathophysiology of Parkinson's disease in animal models. This compound-induced Parkinsonism closely resembles the human disease in terms of its clinical and pathological features. This compound is also used to study the mechanisms of action of drugs that are used to treat Parkinson's disease.